Cas no 1097257-19-6 (5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1097257-19-6
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 842594
• PubChem ID: 57537924
• Update Time: 2025-04-19

5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-((tert-Butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
• 5-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid
• 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid
• SCHEMBL2058770
• DTXSID30727051
• 5-{1-[(tert-Butoxycarbonyl)amino]ethyl}-1,2-oxazole-3-carboxylic acid
• 5-(1-((tert-Butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylicacid
• (S)-5-(1-((TERT-BUTOXYCARBONYL)AMINO)ETHYL)ISOXAZOLE-3-CARBOXYLIC ACID
• 1097257-19-6
• SB47607
• SB47665
• 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,2-oxazole-3-carboxylic acid
• DB-340481
• EN300-1703653

• MDL： MFCD24532820
• Inchi： 1S/C11H16N2O5/c1-6(12-10(16)17-11(2,3)4)8-5-7(9(14)15)13-18-8/h5-6H,1-4H3,(H,12,16)(H,14,15)
• InChI Key： QHPHGGWCQRZOIQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1=CC(C(=O)O)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų